Cas no 460079-82-7 (Ethyl 3-bromo-4-methoxybenzoate)
460079-82-7 structure
Product Name:Ethyl 3-bromo-4-methoxybenzoate
CAS No:460079-82-7
MF:C10H11BrO3
MW:259.096542596817
CID:1030505
PubChem ID:23062539
Update Time:2025-09-27
Ethyl 3-bromo-4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-4-methoxybenzoate
- 3-BROMO-4-METHOXYBENZOIC ACID ETHYL ESTER
- WIKBASVLVJDZNS-UHFFFAOYSA-N
- E89876
- SCHEMBL670686
- MFCD06204360
- Ethyl3-bromo-4-methoxybenzoate
- A826957
- DB-070703
- AKOS005288855
- DTXSID30630137
- 3-Bromo-4-methoxy-benzoic acid ethyl ester
- 460079-82-7
- CS-0148786
-
- Inchi： 1S/C10H11BrO3/c1-3-14-10(12)7-4-5-9(13-2)8(11)6-7/h4-6H,3H2,1-2H3
- InChI Key： WIKBASVLVJDZNS-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C(=O)OCC)=C1)OC
Computed Properties
- Exact Mass: 257.98916g/mol
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35.5Ų
Ethyl 3-bromo-4-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000687-250mg |
Ethyl 3-bromo-4-methoxybenzoate |
460079-82-7 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A015000687-500mg |
Ethyl 3-bromo-4-methoxybenzoate |
460079-82-7 | 97% | 500mg |
$847.60 | 2023-09-01 | |
| Alichem | A015000687-1g |
Ethyl 3-bromo-4-methoxybenzoate |
460079-82-7 | 97% | 1g |
$1445.30 | 2023-09-01 | |
| Chemenu | CM154871-1g |
ethyl 3-bromo-4-methoxybenzoate |
460079-82-7 | 95% | 1g |
$462 | 2024-07-16 | |
| Aaron | AR00DITX-500mg |
3-BROMO-4-METHOXYBENZOIC ACID ETHYL ESTER |
460079-82-7 | 95% | 500mg |
$346.00 | 2025-02-12 | |
| Aaron | AR00DITX-1g |
3-BROMO-4-METHOXYBENZOIC ACID ETHYL ESTER |
460079-82-7 | 95% | 1g |
$461.00 | 2025-02-12 | |
| A2B Chem LLC | AG29833-250mg |
Ethyl 3-bromo-4-methoxybenzoate |
460079-82-7 | 97% | 250mg |
$171.00 | 2024-04-20 | |
| A2B Chem LLC | AG29833-500mg |
Ethyl 3-bromo-4-methoxybenzoate |
460079-82-7 | 97% | 500mg |
$229.00 | 2024-04-20 | |
| A2B Chem LLC | AG29833-1g |
Ethyl 3-bromo-4-methoxybenzoate |
460079-82-7 | 97% | 1g |
$307.00 | 2024-04-20 | |
| A2B Chem LLC | AG29833-5g |
Ethyl 3-bromo-4-methoxybenzoate |
460079-82-7 | 97% | 5g |
$1005.00 | 2024-04-20 |
Ethyl 3-bromo-4-methoxybenzoate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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